2-(1-methyl-cyclopropyl)-1H-indol-5-ylamine

• Molecular Formula: C12H14N2
• Molecular Weight: 186.25 g/mol
• IUPAC Name: 2-(1-methylcyclopropyl)-1H-indol-5-amine
• InChI: InChI=1S/C12H14N2/c1-12(4-5-12)11-7-8-6-9(13)2-3-10(8)14-11/h2-3,6-7,14H,4-5,13H2,1H3
• InChI Key: XSKSSMSDKKYFJU-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1)C2=CC3=C(N2)C=CC(=C3)N

Description

2-(1-methyl-cyclopropyl)-1H-indol-5-ylamine is a useful research compound. Its molecular formula is C12H14N2 and its molecular weight is 186.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(1-methylcyclopropyl)-5-nitro-1H-indole (0.70 g, 3.2 mmol) in EtOH (20 mL) was added Raney Nickel (100 mg) under nitrogen atmosphere. The mixture was stirred under hydrogen atmosphere (1 atm) at room temperature overnight. The catalyst was filtered off through a celite pad and the filtrate was evaporated under vacuum. The residue was purified by column chromatography on silica gel (petroleum ether/ethyl acetate=5/1) to afford 2-(1-methyl-cyclopropyl)-1H-indol-5-ylamine (170 mg, 28%). 1H NMR (400 MHz, CDCl3) δ 7.65 (brs, 1H), 7.08 (d, J=8.4 Hz, 1H), 6.82 (s, 1H), 6.57 (d, J=8.4 Hz, 1H), 6.14 (s, 1H), 3.45 (brs, 2H), 1.47 (s, 3H), 0.82-0.78 (m, 2H), 0.68-0.63 (m, 2H).